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Compound of Interest

Compound Name: Lonazolac

Cat. No.: B1214889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Lonazolac-calcium (Lonazolac-Ca), a non-steroidal anti-inflammatory drug

(NSAID). The information presented herein is intended to support research, development, and

formulation activities by providing key data and experimental methodologies.

Chemical Identity and Structure
Lonazolac-calcium is the calcium salt of Lonazolac. Its chemical name is calcium bis(2-[3-(4-

chlorophenyl)-1-phenylpyrazol-4-yl]acetate). The structural representation of Lonazolac-

calcium is provided below.

Table 1: Chemical Identity of Lonazolac and Lonazolac-Calcium
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Parameter Lonazolac Lonazolac-Calcium

IUPAC Name
2-[3-(4-chlorophenyl)-1-

phenylpyrazol-4-yl]acetic acid

calcium bis(2-[3-(4-

chlorophenyl)-1-phenylpyrazol-

4-yl]acetate)

CAS Number 53808-88-1 75821-71-5

Molecular Formula C₁₇H₁₃ClN₂O₂ C₃₄H₂₄CaCl₂N₄O₄

Molecular Weight 312.75 g/mol 663.56 g/mol [1]

Physicochemical Properties
The physicochemical properties of an active pharmaceutical ingredient (API) are critical

determinants of its biopharmaceutical performance, including its absorption, distribution,

metabolism, and excretion (ADME) profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fda.gov/media/69957/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Pharmaceutical Ingredient
(Lonazolac-Ca)

Solubility Permeability Stability

PolymorphismpKa

Bioavailability
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Start

Add excess Lonazolac-Ca
to solvent

Equilibrate at constant
temperature with agitation

Separate solid and liquid phases
(centrifugation/filtration)

Quantify Lonazolac-Ca in the
supernatant/filtrate (e.g., HPLC-UV)

Calculate saturation solubility

End

 

Start

Prepare Lonazolac-Ca solutions
in buffers of varying pH

Measure UV absorbance spectrum
for each solution

Plot absorbance at a specific
wavelength vs. pH

Determine pKa from the
inflection point of the sigmoid curve

End
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Start

Crystallize Lonazolac-Ca from
various solvents and conditions

Characterize solids by XRPD, DSC, TGA

Analyze data to identify
different polymorphic forms

End

 

Start

Expose Lonazolac-Ca to stress conditions
(acid, base, oxidation, heat, light)

Analyze stressed samples at time points
using a stability-indicating HPLC method

Identify and characterize
major degradation products

Determine degradation pathways
and kinetics

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214889#physicochemical-properties-of-lonazolac-
ca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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